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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578

For researchers and scientists in drug development, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
dimethyl undecanedioate, reinforcing a culture of safety and responsible chemical
management.

Based on available safety data, dimethyl undecanedioate is not classified as a hazardous
substance.[1][2][3] However, adherence to standard laboratory safety protocols and local
regulations is crucial.

Key Properties of Dimethyl Undecanedioate

A summary of the key quantitative data for dimethyl undecanedioate is presented below for
easy reference.
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Property Value

Molecular Formula C13H2404[4]
Molecular Weight 244.33 g/mol [2][4]
CAS Number 4567-98-0[4]
Physical State Solid[4]

Purity >98%][1][4]

Storage Room temperature[4]

Essential Safety and Disposal Protocols

While dimethyl undecanedioate is not classified as hazardous, prudent laboratory practice
dictates the use of personal protective equipment (PPE) and adherence to systematic disposal
procedures.

Personal Protective Equipment (PPE)

Before handling or disposing of dimethyl undecanedioate, ensure the following PPE is worn:
o Eye/Face Protection: Wear tightly fitting safety goggles.[5]

» Skin Protection: Use chemical-impermeable gloves and wear appropriate protective clothing
to avoid skin contact.[5]

» Respiratory Protection: In situations where dust or aerosols may be generated, ensure
adequate ventilation.[5] If exposure limits are exceeded, a full-face respirator may be
necessary.[5]

Step-by-Step Disposal Procedures

Follow these procedural steps for the safe disposal of dimethyl undecanedioate and
associated materials.

Step 1: Disposal of Unused or Waste Dimethyl Undecanedioate
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The primary recommended method for the disposal of the chemical is through a licensed
professional.

» Containment: Collect the waste chemical in a suitable, closed, and clearly labeled container.

[5]

» Professional Disposal: The material can be disposed of by a licensed chemical destruction
facility or through controlled incineration with flue gas scrubbing.[5]

o Landfill: As the product is not classified as hazardous waste, sending it to a landfill may be
an option, but always consult local regulations first.[1]

e Restrictions: Do not contaminate water, foodstuffs, or feed during storage or disposal.[5]
Crucially, do not discharge into sewer systems.[1][5]

Step 2: Disposal of Contaminated Materials

For materials such as gloves, wipes, or absorbent pads that have come into contact with
dimethyl undecanedioate:

» Collection: Place all contaminated materials in a suitable, sealed container that is properly
labeled.

o Disposal: Dispose of these materials in accordance with the same procedures outlined for
the chemical waste itself. Adhered or collected material should be promptly disposed of
according to appropriate laws and regulations.[5]

Step 3: Disposal of Empty Containers
Properly cleaned containers can often be disposed of as regular waste or recycled.
o Decontamination: Triple-rinse the empty container with a suitable solvent.[6][7]

e Rinsate Collection: Collect the rinsate from the cleaning process and manage it as chemical
waste.

» Final Disposal: Once triple-rinsed and dried, the container can be offered for recycling or
reconditioning.[5] Alternatively, it can be punctured to prevent reuse and disposed of in a
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sanitary landfill.[5] Before disposal, ensure any chemical labels are completely removed or
defaced.[6]

Accidental Release Measures

In the event of a spill, follow these immediate steps:

o Ensure Safety: Ensure adequate ventilation and remove all sources of ignition.[5] Use non-
sparking tools if applicable.[5]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[5]

o Cleanup: Collect the spilled material and place it in a suitable, closed container for disposal.

[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dimethyl undecanedioate.
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Dimethyl Undecanedioate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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